Cas no 886465-16-3 (1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)-)

1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)- is a halogenated benzimidazole derivative characterized by its trifluoromethoxy and chloro substituents. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of electron-withdrawing groups enhances its reactivity, making it suitable for further functionalization. Its structural features contribute to stability under various reaction conditions, ensuring utility in heterocyclic chemistry. The compound’s purity and defined molecular structure support reproducible results in synthetic applications. Researchers value it for its role in developing novel compounds with potential therapeutic or pesticidal properties.

1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)- structure

886465-16-3 structure

Product Name:1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)-

CAS No:886465-16-3

MF:C₈H₄ClF₃N₂O

MW:236.578371047974

MDL:MFCD11111667

CID:1926908

PubChem ID:11543212

Update Time:2025-10-14

1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)- Chemical and Physical Properties

Names and Identifiers

- 1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)-
- 2-Chloro-5-(trifluoromethoxy)benzimidazole
- SCHEMBL1193332
- SCHEMBL13219327
- 2-chloro-5-(trifluoromethoxy)-1H-benzimidazole
- 2-Chloro-5-(trifluoromethoxy)-1H-benzo[d]imidazole
- AKOS027460874
- MFCD11111667
- AC7108
- SY039632
- 2-chloro-6-(trifluoromethoxy)-1H-benzimidazole
- 886465-16-3
- MDL： MFCD11111667
- Inchi： 1S/C8H4ClF3N2O/c9-7-13-5-2-1-4(3-6(5)14-7)15-8(10,11)12/h1-3H,(H,13,14)
- InChI Key： DZCNHAOGTIIZDP-UHFFFAOYSA-N
- SMILES： ClC1=NC2C=CC(=CC=2N1)OC(F)(F)F

Computed Properties

Exact Mass: 235.9964249g/mol
Monoisotopic Mass: 235.9964249g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 37.9Å²

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 309.7±52.0 °C at 760 mmHg
Flash Point: 141.1±30.7 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)- Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)- Pricemore >>

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